Cas no 1806728-57-3 (4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806728-57-3
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4834972
• Update Time: 2025-07-20

4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H6F5NO3/c9-6(10)4-3(2-15)1-14-7(5(4)16)17-8(11,12)13/h1,6,15-16H,2H2
• InChI Key： YZYMJBPNJPJJFA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1CO)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806728-57-3)

The compound 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806728-57-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its potential applications in drug discovery and crop protection. This article delves into the properties, synthesis, and emerging applications of this compound, while addressing common queries such as "What are the uses of fluorinated pyridines?" and "How does CAS 1806728-57-3 contribute to sustainable agriculture?".

Fluorinated compounds like 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol are increasingly sought after due to their enhanced metabolic stability and bioavailability. Researchers are exploring its role in developing novel enzyme inhibitors and receptor modulators, particularly in the context of neurodegenerative diseases and inflammatory disorders. The presence of the hydroxy and methanol moieties further expands its utility as a versatile building block in medicinal chemistry.

In the agrochemical sector, this compound is being investigated for its potential as a next-generation pesticide. Its fluorinated structure aligns with the growing demand for eco-friendly crop protection solutions, addressing concerns about "How to reduce pesticide environmental impact?". Studies suggest that derivatives of CAS 1806728-57-3 exhibit selective activity against pests while minimizing harm to beneficial organisms, making it a promising candidate for integrated pest management systems.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol typically involves multi-step reactions, including halogen exchange and nucleophilic substitution processes. Recent advancements in flow chemistry have improved the scalability of its production, answering industry questions like "What are efficient methods for fluorinated compound synthesis?". Analytical characterization techniques such as NMR spectroscopy and mass spectrometry confirm the high purity of this specialty chemical.

From a regulatory perspective, CAS 1806728-57-3 complies with current REACH and FDA guidelines for research chemicals. Its environmental profile is being actively studied, with particular focus on biodegradation pathways and ecotoxicological effects – topics frequently searched in relation to "green chemistry principles". The compound's low bioaccumulation potential makes it attractive for sustainable applications.

Market analysts note growing interest in fluorinated pyridine derivatives, with 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol positioned as a valuable intermediate. Pharmaceutical companies are particularly interested in its potential for central nervous system drug development, while agricultural firms explore its systemic activity in plants. The compound's patent landscape reveals ongoing innovation in its applications.

Future research directions for CAS 1806728-57-3 include optimization of its physicochemical properties through structural modification and investigation of its structure-activity relationships. These studies address fundamental questions like "How does fluorination affect molecular interactions?" and "What are the design principles for bioactive pyridines?". The compound serves as an excellent case study in rational drug design and molecular optimization strategies.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-methanol represents an important addition to the toolbox of fluorinated heterocycles. Its dual potential in pharmaceutical and agricultural applications, combined with its favorable safety profile, ensures continued research interest. As synthetic methodologies advance and biological understanding deepens, this compound is poised to contribute significantly to solutions for global health challenges and sustainable food production.